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Compound of Interest

Compound Name: 4-Fluoro-1,2-dimethoxybenzene

Cat. No.: B1584661

An In-Depth Technical Guide to 4-Fluoro-1,2-dimethoxybenzene (CAS 398-62-9)

Introduction: Defining the Subject

This technical guide provides a comprehensive overview of the chemical compound associated
with CAS number 398-62-9. It is important to clarify at the outset that this CAS number
correctly identifies 4-Fluoro-1,2-dimethoxybenzene.[1][2] This document will delve into its
chemical and physical properties, associated hazards, and detailed protocols for safe handling
and application in a research and development setting. The information presented herein is
curated for researchers, scientists, and drug development professionals who may utilize this
compound as a laboratory chemical or in the synthesis of other substances.[1]

Physicochemical Properties

4-Fluoro-1,2-dimethoxybenzene is a combustible liquid with the molecular formula CsHoFO-.
[1] Its key physical and chemical properties are summarized in the table below for easy
reference. Understanding these properties is fundamental to its appropriate handling, storage,
and application in experimental design.
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Property Value Source
CAS Number 398-62-9 [11[2]
Molecular Formula CsHoFO2 [1]
Appearance Liquid [1]
Boiling Point 180.6°C at 760 mmHg [1]
Flash Point 92°C [1]

Hazard Identification and Toxicological Profile

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 4-Fluoro-1,2-dimethoxybenzene is classified as a combustible liquid that causes
skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Hazard Statements:

e H227: Combustible liquid.[1]

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]

Currently, there are no specific data available regarding carcinogenicity, mutagenicity, or
reproductive toxicity.[3] Therefore, as a matter of good laboratory practice, all contact should be
minimized.

Safe Handling and Experimental Protocols

Given the identified hazards, stringent safety protocols must be followed when handling 4-
Fluoro-1,2-dimethoxybenzene. The following sections provide detailed, step-by-step
methodologies for its safe use in a laboratory setting.

Personal Protective Equipment (PPE)
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A multi-layered approach to personal protection is critical. The following PPE is mandatory
when handling this substance:

o Eye Protection: Safety goggles with side-shields are required to protect against splashes.[1]

e Hand Protection: Protective gloves must be worn.[1] It is crucial to inspect gloves for any
signs of degradation before use.

» Skin and Body Protection: An impervious lab coat or clothing is necessary to prevent skin
contact.[1]

o Respiratory Protection: A suitable respirator should be used if working in an area with
inadequate ventilation or when there is a risk of inhaling vapors.[1]

Storage and Handling Workflow

Proper storage and a well-defined handling workflow are essential to mitigate risks.
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Caption: General laboratory workflow for handling 4-Fluoro-1,2-dimethoxybenzene.
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Emergency Procedures

In the event of exposure or a spill, the following first-aid and emergency measures should be
taken immediately:

If Inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1][4]

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation persists, consult a physician.[1][4]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.[1][4]

« |If Swallowed: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[4]

o Spill Response: In case of a spill, ensure adequate ventilation and remove all sources of
ignition. Absorb the spill with an inert material and place it in a suitable, closed container for
disposal.[4]

Applications in Research and Development

4-Fluoro-1,2-dimethoxybenzene is primarily used as a laboratory chemical and in the
manufacture of other substances.[1] Its fluorinated and dimethoxy-substituted benzene ring
structure makes it a valuable building block in organic synthesis. The presence of the fluorine
atom can be strategically utilized to modulate the electronic properties and metabolic stability of
target molecules, a key consideration in drug discovery.[5]

Conclusion

4-Fluoro-1,2-dimethoxybenzene (CAS 398-62-9) is a valuable chemical intermediate with
defined hazards that necessitate careful handling. By adhering to the comprehensive safety
protocols outlined in this guide, researchers can safely utilize this compound in their synthetic
endeavors. A thorough understanding of its properties and hazards is paramount for ensuring
laboratory safety and the integrity of experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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